![molecular formula C8H9N3O2 B2479058 4-Ethoxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile CAS No. 102569-71-1](/img/structure/B2479058.png)
4-Ethoxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile
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Overview
Description
4-Ethoxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile is a chemical compound that belongs to the class of pyrimidine derivatives. It has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound exhibits a wide range of biological activities, making it a promising candidate for drug development.
Scientific Research Applications
Structural Characterization and Potential as a Dihydrofolate Reductase Inhibitor
Structural insights into dihydropyrimidine-5-carbonitrile derivatives, including their characterization and potential as dihydrofolate reductase inhibitors, were explored by Al-Wahaibi et al. (2021) in their study. They conducted X-ray diffraction analysis and molecular docking simulations, providing valuable information on the inhibitory potential against the human dihydrofolate reductase enzyme (Al-Wahaibi et al., 2021).
Synthesis of Novel Derivatives
Al‐Azmi et al. (2001) focused on the formation of highly functionalized 5-amino-6-ethoxy-2-alkylpyrimidine-4-carbonitriles. Their research demonstrated the synthesis process by refluxing specific ammonio-1,2-dicyanovinyl derivatives, contributing to the chemical knowledge and potential applications of these compounds (Al‐Azmi et al., 2001).
Molecular Structure Analysis
El-Emam et al. (2012) analyzed the molecular structure of a similar compound, 2-[(2-Methoxyethyl)sulfanyl]-4-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile. Their study provided insights into the crystallization and molecular conformations of these compounds, which are essential for understanding their chemical properties and potential applications (El-Emam et al., 2012).
Applications in Antimicrobial Evaluation
Abdelghani et al. (2017) synthesized and evaluated the antimicrobial properties of new pyrimidine and condensed pyrimidine derivatives. Their findings contribute to the potential pharmaceutical applications of these compounds in combating bacterial infections (Abdelghani et al., 2017).
Spectroscopic Analysis and Optical Properties
Cetina et al. (2010) conducted a synthesis, X-ray, and spectroscopic analysis of pyridine derivatives, providing insights into their optical properties. This research is crucial for the development of new materials and applications in fields like photonics (Cetina et al., 2010).
Mechanism of Action
Target of Action
Pyrimidine derivatives have been shown to exhibit a wide range of biological activities, including antiviral, anticancer, antioxidant, and antimicrobial effects .
Mode of Action
It’s known that pyrimidine derivatives can interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Pyrimidine derivatives have been shown to impact a variety of biochemical pathways, leading to their diverse biological activities .
Result of Action
Pyrimidine derivatives have been associated with a range of effects at the molecular and cellular level, depending on their specific targets and mode of action .
properties
IUPAC Name |
4-ethoxy-6-methyl-2-oxo-1H-pyrimidine-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O2/c1-3-13-7-6(4-9)5(2)10-8(12)11-7/h3H2,1-2H3,(H,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGNGRGXGPBZDHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=O)NC(=C1C#N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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